N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: N-cyclopropyl-1-[1-(2,2-diphenylethyl)piperidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C28H37N3O/c32-28(29-25-11-12-25)24-13-19-31(20-14-24)26-15-17-30(18-16-26)21-27(22-7-3-1-4-8-22)23-9-5-2-6-10-23/h1-10,24-27H,11-21H2,(H,29,32)
• InChI Key: VFQMXDKMWPYKJL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2CCN(CC2)C3CCN(CC3)CC(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H37N3O
• Molecular Weight: 431.6 g/mol

Description

N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide, also known as SDZ 21009, is a synthetic compound that belongs to the class of piperidine derivatives. It has gained attention in the scientific community due to its potential therapeutic applications in various fields.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 is not fully understood. However, it is believed to act as a ligand for various receptors in the brain and cardiovascular system. In the brain, N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 has been shown to bind to the sigma-1 receptor, which is involved in the regulation of neurotransmitter release and calcium signaling. In the cardiovascular system, N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 has been shown to bind to the imidazoline receptor, which is involved in the regulation of blood pressure and vascular tone.
Biochemical and Physiological Effects
N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 has been shown to have various biochemical and physiological effects in animal models. In the brain, it can increase the levels of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior. It can also increase the levels of neurotrophic factors, which are involved in the growth and survival of neurons.
In the cardiovascular system, N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 can increase the levels of nitric oxide, which is a potent vasodilator. It can also decrease the levels of angiotensin II, which is a potent vasoconstrictor.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 is its potential therapeutic applications in various fields. It has been extensively studied in animal models and has shown promising results in preclinical studies. Another advantage is its high potency and selectivity for certain receptors.
One limitation of N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 is its limited solubility in water, which can make it difficult to administer in vivo. Another limitation is its potential toxicity, which has been observed in some animal studies.

Future Directions

There are several future directions for the study of N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009. One direction is the development of novel analogs with improved pharmacokinetic and pharmacodynamic properties. Another direction is the investigation of its potential use in combination with other therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 and its potential therapeutic applications in various fields.

Synthesis Methods

N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 was first synthesized by researchers at Sandoz Pharmaceuticals in Switzerland in the 1990s. The synthesis involves the reaction of 1,4'-bipiperidine-4-carboxylic acid with cyclopropylamine and 2,2-diphenylethylamine in the presence of a coupling agent. The resulting compound is then purified through a series of chromatographic techniques to obtain the final product.

Scientific Research Applications

N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, cardiovascular disease, and cancer. In neuroscience, N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 has been shown to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.
In cardiovascular disease, N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 has been shown to have vasodilatory effects and can improve blood flow in animal models. It has also been studied for its potential use in the treatment of hypertension.
In cancer research, N-cyclopropyl-1'-(2,2-diphenylethyl)-1,4'-bipiperidine-4-carboxamide 21009 has been shown to have anticancer properties and can induce apoptosis in cancer cells. It has also been studied for its potential use in combination with other chemotherapeutic agents.